![molecular formula C11H9BrN2O2 B1532685 4-bromo-1-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid CAS No. 1245158-76-2](/img/structure/B1532685.png)
4-bromo-1-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid
Overview
Description
“4-bromo-1-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid” is a pyrazole derivative. Pyrazole is a simple doubly unsaturated five-membered heterocyclic aromatic ring molecule comprising two nitrogen (N) atoms at positions 1 and 2 and three carbon © atoms .
Synthesis Analysis
Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . A silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane as “CNN” building block to terminal alkynes provides pyrazoles .Molecular Structure Analysis
The molecular structure of pyrazoles is characterized by a 5-member ring structure made up of two nitrogen atoms in the neighboring position and three carbon atoms in the central position .Chemical Reactions Analysis
Pyrazoles have recently been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media . A phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles in good yields and high selectivity at room temperature .Scientific Research Applications
- 4-bromo-1-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid serves as a valuable starting material for the synthesis of 1,4’-bipyrazoles. These compounds exhibit diverse properties and have applications in materials science, coordination chemistry, and drug discovery .
- Researchers utilize this compound in the synthesis of various pharmaceutical agents and biologically active molecules. Its unique structure allows for modifications that can lead to novel drug candidates or therapeutic agents .
- 4-bromo-1-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid has been investigated as an inhibitor of liver alcohol dehydrogenase (ADH). ADH plays a crucial role in alcohol metabolism, and inhibiting it could have implications for alcohol-related disorders .
- Inspired by the pharmacological profiles of related compounds, researchers have synthesized hydrazine-coupled pyrazole derivatives. These derivatives incorporate different moieties to enhance solubility and interactions with biological macromolecules .
- By reacting 4-bromo-1-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid with dimethyl- and divinyl-tindichloride, researchers have prepared solid hexacoordinate complexes. These complexes have potential applications in materials science and catalysis .
- The benzylic position of this compound is susceptible to various reactions, including free radical bromination, nucleophilic substitution, and oxidation. Understanding these reactions provides insights into its reactivity and potential applications .
Synthesis of 1,4’-Bipyrazoles
Pharmaceutical and Biologically Active Compounds
Inhibition of Liver Alcohol Dehydrogenase (ADH)
Hydrazine-Coupled Derivatives for Solubility Enhancement
Solid Hexacoordinate Complexes
Reactions at the Benzylic Position
Mechanism of Action
Target of action
Pyrazole derivatives, which “4-bromo-1-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid” is a part of, are known to interact with various biological targets. These can include enzymes, receptors, and other proteins, depending on the specific functional groups present in the compound .
Mode of action
The mode of action of pyrazole derivatives can vary widely. For instance, some pyrazole derivatives inhibit enzymes, while others might act as agonists or antagonists at various receptors . The specific mode of action for “4-bromo-1-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid” would depend on its specific structure and the biological context in which it is used.
Biochemical pathways
Pyrazole derivatives can affect various biochemical pathways. For example, some pyrazole derivatives have been found to have antiviral activity, suggesting they might interfere with viral replication pathways . .
Result of action
The molecular and cellular effects of “4-bromo-1-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid” would depend on its mode of action and the specific biological context in which it is used. For example, if it acts as an enzyme inhibitor, it might lead to decreased activity of that enzyme, with downstream effects on the cellular processes that the enzyme is involved in .
Action environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of a compound. For instance, certain pyrazole derivatives might be more stable and effective under specific pH conditions .
properties
IUPAC Name |
4-bromo-2-methyl-5-phenylpyrazole-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrN2O2/c1-14-10(11(15)16)8(12)9(13-14)7-5-3-2-4-6-7/h2-6H,1H3,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWRWMYDGSVQEHK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C(=N1)C2=CC=CC=C2)Br)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-bromo-1-methyl-3-phenyl-1H-pyrazole-5-carboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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